![molecular formula C18H23N3O5S2 B1674665 Spdph CAS No. 158913-22-5](/img/structure/B1674665.png)
Spdph
Overview
Description
Scientific Research Applications
Super-resolution Microscopy for Genome Structure Analysis
Spectral Precision Distance/Position Determination Microscopy (SPDM) is a cutting-edge super-resolution microscopy approach that allows the imaging of nuclear genome organization in individual cells down to tens of nanometers. This technique is vital for studying the spatial organization of the genome and its implications for gene regulation, offering insights into the nanoscale distribution of chromatin domains and associated proteins. It has been successfully applied to monitor chromatin nanostructure changes under ischemic conditions in mouse cardiomyocyte cells, illustrating its potential in biomedical research (Cremer et al., 2017).
Severe Plastic Deformation (SPD) for Material Science
Severe Plastic Deformation (SPD) techniques, such as equal-channel angular pressing and high-pressure torsion, are used to produce bulk ultrafine-grained materials. These materials exhibit exceptional properties due to grain refinement to the submicrometer level. SPD processing has spurred significant interest in materials science for developing materials with unique mechanical, physical, and chemical properties. It opens new avenues for applications in structural and functional materials, including biomedical devices and high-strength metal-matrix nanocomposites (Valiev et al., 2006; Langdon, 2013).
Aircraft Structural Integrity Enhancement
Supersonic Particle Deposition (SPD) has been explored for repairing and enhancing the airworthiness and integrity of aging aircraft structures. Experimental studies demonstrate SPD's effectiveness in applying doublers to mechanically fastened joints and repairing simulated corrosion damage under fatigue loads. This approach holds promise for extending the service life and safety of aircraft components (Jones et al., 2014; Jones et al., 2011).
STEM Professional Development in Education
A study on the STEM Professional Development Programme (SPDP) highlights its impact on instructional practices among chemistry teachers. Participation in SPDP was correlated with improved STEM knowledge and instructional practices, emphasizing the programme's role in enhancing educational outcomes and preparing teachers for effective STEM education (Adebusuyi et al., 2022).
Advanced Optical and Quantum Technologies
Research in Spontaneous Parametric Down-Conversion (SPDC) and Single-Photon Sources (SPS) is driving advancements in quantum technologies. These include ultrabroadband biphoton generation for nonclassical light applications and high-purity single-photon sources for quantum key distribution over long distances. Such technologies are foundational for the development of secure communication networks and quantum computing (Nasr et al., 2008; Takemoto et al., 2015).
Mechanism of Action
Target of Action
The primary targets of SPDP-C6-NHS ester are primary amines and sulfhydryl groups . The compound is designed to react with these functional groups, which are commonly found in proteins and other biomolecules.
Mode of Action
SPDP-C6-NHS ester is a heterobifunctional crosslinker . It contains an amine-reactive N-hydroxysuccinimide (NHS) ester and a pyridyldithiol group . The NHS ester reacts with primary amines to form a stable amide bond . After mild reduction of the dithiol, it can react to form a disulfide with other thiols .
Biochemical Pathways
The compound is used to covalently link two target groups . This can affect various biochemical pathways depending on the specific targets involved. For example, it can be used for reversible crosslinking of proteins, adding sulfhydryl groups to proteins by attachment to lysine residues, and protein crosslinking to create antibody-enzyme and other bioconjugates via a two-step reaction .
Pharmacokinetics
It’s known that the compound iswater-insoluble and must be dissolved first in DMF or DMSO . The compound is also membrane permeable , allowing for crosslinking to be done inside cells .
Result of Action
The result of the compound’s action is the formation of a reducible disulfide bond between two target groups . This allows for the separation of crosslinked products . The compound also releases a detectable by-product when reacted with a free sulfhydryl group, allowing the reaction to be easily followed .
Action Environment
The compound’s action can be influenced by environmental factors such as pH and the presence of reducing agents. The rate of reaction and degradation by hydrolysis increases with increasing pH . The disulfide bond in the spacer arm is readily cleaved by 10-50 mM DTT or TCEP at pH 8.5 .
Biochemical Analysis
Biochemical Properties
Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate plays a significant role in biochemical reactions. It interacts with enzymes, proteins, and other biomolecules. The compound forms a stable amide bond with lysine residues through its amine-reactive N-hydroxysuccinimide (NHS) ester .
Cellular Effects
The effects of Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate on various types of cells and cellular processes are significant. It influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate exerts its effects at the molecular level. It forms a stable amide bond with lysine residues, which can have various effects on biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Over time in laboratory settings, the effects of Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate may change. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate can vary with different dosages in animal models. This could include any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate is involved in metabolic pathways, interacting with enzymes or cofactors. This could also include any effects on metabolic flux or metabolite levels .
Transport and Distribution
Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate is transported and distributed within cells and tissues. This could include any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation .
Subcellular Localization
The subcellular localization of Succinimidyl 6-[3-(2-Pyridyldithio)propionamido]hexanoate and any effects on its activity or function could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
(2,5-dioxopyrrolidin-1-yl) 6-[3-(pyridin-2-yldisulfanyl)propanoylamino]hexanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O5S2/c22-14(10-13-27-28-15-6-3-5-12-20-15)19-11-4-1-2-7-18(25)26-21-16(23)8-9-17(21)24/h3,5-6,12H,1-2,4,7-11,13H2,(H,19,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QYEAAMBIUQLHFQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1=O)OC(=O)CCCCCNC(=O)CCSSC2=CC=CC=N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O5S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70166541 | |
Record name | SPDPH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70166541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
425.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
158913-22-5 | |
Record name | SPDPH | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0158913225 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | SPDPH | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70166541 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.